Cas no 333-69-7 (1,12-difluorododecan-6-one)
1,12-difluorododecan-6-one structure
Product Name:1,12-difluorododecan-6-one
1,12-difluorododecan-6-one Chemical and Physical Properties
Names and Identifiers
-
- 1,12-difluorododecan-6-one
- 6-dodecanone, 1,12-difluoro-
- 333-69-7
- BRN 1772383
- DTXSID50186924
- 1,12-Difluoro-6-dodecanone
-
- Inchi: 1S/C12H22F2O/c13-10-6-2-1-4-8-12(15)9-5-3-7-11-14/h1-11H2
- InChI Key: KWUADAXPLHYOGY-UHFFFAOYSA-N
- SMILES: FCCCCCCC(CCCCCF)=O
Computed Properties
- Exact Mass: 220.16396
- Monoisotopic Mass: 220.16387165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,12-difluorododecan-6-one Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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